Cas no 898355-01-6 (3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide
• CAS No: 898355-01-6
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 5480999
• Update Time: 2025-06-14

3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-phenylbutanoylamino)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(1-oxo-4-phenylbutyl)amino]-
• 3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide

• Inchi： 1S/C19H18N2O3/c20-19(23)18-17(14-10-4-5-11-15(14)24-18)21-16(22)12-6-9-13-7-2-1-3-8-13/h1-5,7-8,10-11H,6,9,12H2,(H2,20,23)(H,21,22)
• InChI Key： GOTFVPYAXXDSIS-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CCCC2=CC=CC=C2)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide

Recent Advances in the Study of 3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide (CAS: 898355-01-6)

3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide (CAS: 898355-01-6) is a synthetic small molecule that has garnered significant attention in recent years due to its potential therapeutic applications in various disease areas, particularly in oncology and neurodegenerative disorders. This compound, characterized by its benzofuran scaffold, has been the subject of multiple preclinical studies aimed at elucidating its mechanism of action, pharmacokinetic properties, and efficacy in disease models. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its promise as a novel therapeutic agent.

Recent studies have focused on the molecular targets and pathways modulated by 3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide. One notable investigation demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation and survival. For instance, in vitro assays revealed that the compound exhibits potent inhibitory activity against certain tyrosine kinases, which are often dysregulated in malignancies. These findings were further corroborated by in vivo studies using xenograft models, where the compound significantly reduced tumor growth without causing severe adverse effects. Such results underscore its potential as a targeted therapy for kinase-driven cancers.

In addition to its anticancer properties, 3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide has shown promise in the treatment of neurodegenerative diseases. Research published in the past year has highlighted its neuroprotective effects in models of Alzheimer's and Parkinson's diseases. The compound appears to mitigate oxidative stress and reduce the accumulation of pathological protein aggregates, such as beta-amyloid and alpha-synuclein. These effects are thought to be mediated through the activation of cellular defense mechanisms, including the upregulation of antioxidant enzymes and the enhancement of autophagy. These findings open new avenues for the development of therapies aimed at slowing or halting the progression of neurodegenerative disorders.

Pharmacokinetic studies of 3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide have also advanced significantly. Recent data indicate that the compound has favorable bioavailability and a relatively long half-life, making it suitable for oral administration. Moreover, metabolite profiling has identified several active derivatives that may contribute to its overall therapeutic effects. These pharmacokinetic properties, combined with its low toxicity profile in animal models, position the compound as a strong candidate for further clinical development.

Despite these promising findings, challenges remain in the translation of 3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide from preclinical research to clinical applications. Issues such as optimal dosing regimens, potential drug-drug interactions, and long-term safety need to be addressed in future studies. However, the current body of research provides a solid foundation for advancing this compound into early-phase clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and bring it closer to therapeutic use.

In conclusion, 3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide (CAS: 898355-01-6) represents a promising small molecule with diverse therapeutic potential. Its ability to target multiple disease-relevant pathways, coupled with its favorable pharmacokinetic profile, makes it a compelling candidate for further investigation. As research continues to uncover its full therapeutic scope, this compound may soon emerge as a valuable addition to the arsenal of treatments for cancer and neurodegenerative diseases.